Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C10H13ClN2 B178656 1-(4-Chlorophenyl)piperazine CAS No. 38212-33-8

1-(4-Chlorophenyl)piperazine

Cat. No. B178656
CAS RN: 38212-33-8
M. Wt: 196.67 g/mol
InChI Key: UNEIHNMKASENIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07449576B1

Procedure details

Protocol S was followed using 1-(4-chloro-phenyl) piperazine, Et3N, chloroacetyl chloride and methylene chloride. Column chromatography using a solvent mixture (hexane/ethyl acetate=1.5/1) afforded the title compound as a white solid.
Name
1-(4-chloro-phenyl) piperazine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Et3N
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
chloroacetyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
methylene chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
hexane ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
title compound

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([N:8]2[CH2:13][CH2:12][NH:11][CH2:10][CH2:9]2)=[CH:4][CH:3]=1.CCN(CC)CC.[Cl:21][CH2:22][C:23](Cl)=[O:24].C(Cl)Cl>CCCCCC.C(OCC)(=O)C>[Cl:21][CH2:22][C:23]([N:11]1[CH2:12][CH2:13][N:8]([C:5]2[CH:4]=[CH:3][C:2]([Cl:1])=[CH:7][CH:6]=2)[CH2:9][CH2:10]1)=[O:24] |f:4.5|

Inputs

Step One
Name
1-(4-chloro-phenyl) piperazine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=CC=C(C=C1)N1CCNCC1
Step Two
Name
Et3N
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCN(CC)CC
Step Three
Name
chloroacetyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClCC(=O)Cl
Step Four
Name
methylene chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(Cl)Cl
Step Five
Name
hexane ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCC.C(C)(=O)OCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
ClCC(=O)N1CCN(CC1)C1=CC=C(C=C1)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.